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Compound of Interest

Compound Name: 2,6-Dinitro-p-cresol

Cat. No.: B1206616 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a detailed overview of the fundamental physicochemical

properties of 2,6-Dinitro-p-cresol (DNPC), a dinitrophenolic compound with historical

applications as a chemical intermediate, herbicide, and insecticide. The document focuses on

its molecular formula and weight, supported by a summary of its key identifiers and properties.

A generalized experimental protocol for molecular weight determination is discussed, and the

compound's chemical structure and synthesis pathway are visually represented.

Core Molecular Data
2,6-Dinitro-p-cresol, also known by its IUPAC name 4-methyl-2,6-dinitrophenol, is an organic

compound characterized by a cresol backbone with two nitro group substituents.[1] Its identity

is definitively established by its chemical formula and molecular weight.

Quantitative Molecular Profile
The fundamental quantitative data for 2,6-Dinitro-p-cresol is summarized below. The

elemental composition is derived from its molecular formula, C₇H₆N₂O₅, and the provided

molecular weight.
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Parameter Value Reference

Molecular Formula C₇H₆N₂O₅ [1][2][3][4][5][6]

Molecular Weight 198.13 g/mol [1][2][5][6]

Monoisotopic Mass 198.02767130 Da [1]

CAS Number 609-93-8 [1][3][5][6]

Elemental Composition

      Carbon (C) 42.43%

      Hydrogen (H) 3.05%

      Nitrogen (N) 14.14%

      Oxygen (O) 40.38%

Chemical Structure and Synthesis
The arrangement of atoms in 2,6-Dinitro-p-cresol dictates its chemical behavior and reactivity.

Molecular Structure
The structure consists of a phenol ring with a methyl group at position 4 (para) and two nitro

groups at positions 2 and 6. This specific arrangement is crucial for its chemical properties.

Caption: Molecular structure of 4-methyl-2,6-dinitrophenol.

Synthesis Pathway
2,6-Dinitro-p-cresol is synthesized through the direct dinitration of p-cresol.[7] This

electrophilic aromatic substitution reaction involves the careful addition of nitric acid in a dilute

sulfuric acid solution.

p-Cresol
+ 2HNO₃

(H₂SO₄ catalyst)
2,6-Dinitro-p-cresolDinitration

Click to download full resolution via product page
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Caption: Reaction pathway for the synthesis of 2,6-Dinitro-p-cresol.

Experimental Protocols
Determining the precise molecular weight is a critical step in chemical identification and

characterization. While specific experimental reports for this compound are not detailed here, a

general protocol based on mass spectrometry is outlined.

Molecular Weight Determination via Mass Spectrometry
Objective: To determine the molecular weight of 2,6-Dinitro-p-cresol with high accuracy.

Methodology: Electrospray Ionization Mass Spectrometry (ESI-MS)

Sample Preparation: A dilute solution of 2,6-Dinitro-p-cresol is prepared in a suitable

solvent (e.g., methanol or acetonitrile) to a final concentration of approximately 1 µg/mL.

Ionization: The sample solution is introduced into the ESI source. A high voltage is applied to

a capillary needle, causing the solution to nebulize into a fine spray of charged droplets. As

the solvent evaporates, the analyte molecules become charged ions, typically forming

protonated molecules [M+H]⁺ or deprotonated molecules [M-H]⁻. Given its phenolic hydroxyl

group, detection in negative ion mode ([M-H]⁻) is highly effective.

Mass Analysis: The generated ions are guided into a mass analyzer (e.g., Time-of-Flight

(TOF) or Orbitrap). The analyzer separates the ions based on their mass-to-charge ratio

(m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Interpretation: The peak corresponding to the molecular ion is identified. For 2,6-
Dinitro-p-cresol (C₇H₆N₂O₅), the expected monoisotopic mass of the deprotonated

molecule [C₇H₅N₂O₅]⁻ is approximately 197.02 m/z. The measured value is then used to

confirm the molecular weight and infer the molecular formula.

Physicochemical and Safety Data
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While this guide focuses on molecular weight and formula, a brief summary of other relevant

properties is provided for a comprehensive profile.

Property Value Reference

Appearance Light yellow to yellow solid [1]

Melting Point 77-85 °C [1][3][5][6]

Solubility Insoluble in water [1]

Hazards Toxic [3][6]

Note: A related compound, Dinitro-ortho-cresol (DNOC), acts as an uncoupler of oxidative

phosphorylation, interfering with ATP production, which accounts for its high toxicity.[8] Similar

mechanisms may contribute to the toxicity of 2,6-Dinitro-p-cresol. It was previously used as a

herbicide and insecticide but was banned in the United States for pesticide use in 1991.[8]

Professionals should handle this compound with appropriate safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: An Examination of 2,6-Dinitro-p-
cresol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206616#2-6-dinitro-p-cresol-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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